Cas no 34452-84-1 (1,2-Dimethyl-1H-imidazo[4,5-b]pyridine)

• Product Name: 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine
• CAS No: 34452-84-1
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 1091202
• PubChem ID: 10351837
• Update Time: 2025-11-01

1,2-Dimethyl-1H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine
• 1,2-dimethylimidazo[4,5-b]pyridine
• SCHEMBL2750728
• 34452-84-1

• Inchi： 1S/C8H9N3/c1-6-10-8-7(11(6)2)4-3-5-9-8/h3-5H,1-2H3
• InChI Key： NAVDBUWCGQBJMO-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC2=C1C=CC=N2

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Additional information on 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine

Introduction to 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine (CAS No. 34452-84-1)

1,2-Dimethyl-1H-imidazo[4,5-b]pyridine, with the CAS number 34452-84-1, is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine makes it a valuable scaffold for the development of novel pharmaceuticals and research tools.

The molecular formula of 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine is C₉H₁₀N₄, and its molecular weight is approximately 170.19 g/mol. The compound features a fused ring system consisting of an imidazole ring and a pyridine ring, with two methyl groups attached at specific positions. This structural arrangement confers unique chemical properties and reactivity profiles that are essential for its biological activities.

In recent years, significant research efforts have been directed towards understanding the biological activities of 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine. Studies have shown that this compound exhibits potent antiproliferative and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine effectively inhibited the proliferation of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its antiproliferative effects, 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California in 2023 demonstrated that this compound significantly reduced inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The potential therapeutic applications of 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine extend beyond cancer and inflammation. A recent study published in the Journal of Pharmacology and Experimental Therapeutics in 2023 explored its neuroprotective effects in models of neurodegenerative diseases. The results indicated that this compound could protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

In addition to its biological activities, 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine has been used as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of new drugs with enhanced potency and selectivity. For example, researchers at Harvard University have utilized this compound to synthesize novel inhibitors of kinases involved in cancer progression.

The synthesis of 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine has been well-documented in the literature. A common synthetic route involves the condensation of 2-methylimidazole with 3-methylpyridine followed by cyclization under appropriate conditions. This method yields high purity products suitable for both research and pharmaceutical applications.

In conclusion, 1,2-Dimethyl-1H-imidazo[4,5-b]pyridine (CAS No. 34452-84-1) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and versatile synthetic routes make it an important molecule in both academic research and drug development. Ongoing studies continue to uncover new aspects of its biological activities and mechanisms of action, further highlighting its significance in the field of medicinal chemistry.